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Compound of Interest

Compound Name: 2-Amino-4,6-dichlorophenol

Cat. No.: B1218851

An In-depth Technical Guide to 2-Amino-4,6-dichlorophenol: Physical and Chemical
Properties

This technical guide provides a comprehensive overview of the physical and chemical
properties of 2-Amino-4,6-dichlorophenol, tailored for researchers, scientists, and
professionals in drug development. The document summarizes key data, outlines experimental
protocols, and illustrates relevant chemical processes.

General and Chemical Identifiers

2-Amino-4,6-dichlorophenol, a substituted aromatic compound, is a significant intermediate
in the synthesis of various chemicals, including dyes and pharmaceuticals.[1][2] Its structure
features an amino group and a hydroxyl group on a benzene ring, with two chlorine atoms as
additional substituents.
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Identifier Value

IUPAC Name 2-amino-4,6-dichlorophenol[3]

CAS Number 527-62-8[3][4][5]

Molecular Formula CeHsCI2NO[1][3][4][5][6]

Molecular Weight 178.01 g/mol [3][4] or 178.02 g/mol [1][5][6]

2,4-Dichloro-6-aminophenol, 4,6-Dichloro-o-

Synonyms aminophenol, 4,6-Dichloro-2-aminophenol[3][5]
[7]

EC Number 208-421-3[3][8]

UN Number 2811[3][8]

Physical Properties

The physical characteristics of 2-Amino-4,6-dichlorophenol have been documented across
various sources, revealing it to be a solid substance under standard conditions. It is described
as appearing as off-white to ash, light brown, or yellow to brown crystals or powder.[4][6] When
pure, it is snow-white.[5]
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Property Value
Long needles (from carbon disulfide)[3][6][9];
Appearance . .
Off-white or light brown crystals[4][6]
_ _ 94-95 °C; 95-96 °C[5]; 97 °C[6][9]; 203 to 205 °F
Melting Point
(decomposes)[3][10]
Boiling Point ~286.5 °C at 760 mmHg (Predicted)[1][6][9]
) ~1.6 g/cm?3 (Predicted); 1.2549 (Rough
Density .
Estimate)[6][9]
Soluble in water and organic solvents.[4] Freely
Solubility soluble in benzene, less so in carbon disulfide,
and much less in petroleum ether.[5]
o Sublimes at 158-176 °F (70-80 °C) at 0.06
Sublimation
mmHg.[3][5][6][°]
Refractive Index 1.5680 (Estimated)[1][6][9]; 1.661

Chemical Properties and Reactivity

2-Amino-4,6-dichlorophenol's reactivity is defined by its functional groups: the amino,
hydroxyl, and chloro substituents on the aromatic ring.[4] It may be sensitive to prolonged
exposure to air and/or light.[3][6][8][9][10] The compound is known to react with strong
oxidizers, mineral acids, or bases.[3][6][9][10] Its versatility makes it a valuable intermediate for
producing azo dyes and pharmaceuticals like Oxyclozanide.[1][4][5]
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Property

Value/Description

pKa

7.85 £ 0.23 (Predicted)[9]

Reactivity Profile

Reacts with strong oxidizers and mineral acids
or bases.[3][6][9][10]

May be sensitive to prolonged exposure to air or
light.[3][6][8][9] The pure free base is very

Stability N ]
stable, but stability can be compromised by
impurities.[5]

] Data not available; considered probably

Flash Point

combustible.[3][6][9][10]

Spectral Data

Spectroscopic data is crucial for the structural confirmation of 2-Amino-4,6-dichlorophenol.

Technique

Data

Mass Spectrometry (GC-MS)

m/z Top Peak: 177; 2nd Highest: 179; 3rd
Highest: 113.[3] MS Calculated: 177; MS
Measured: 178 (M+H).[6][9]

Infrared (IR) Spectroscopy

Vapor phase IR spectra are available.[3] Key

vibrational modes would include O-H and N-H
stretching, aromatic C-H stretching, and C-Cl

stretching.[4]

1H NMR

The product synthesized via the reduction of

2,4-dichloro-6-nitrophenol was confirmed by tH
NMR (CDCls): 6 3.92 (s, 2H), 5.36 (s, 1H), 6.59
(d, J =2.1Hz, 1H), 6.71 (d, J = 2.1Hz, 1H).[6][9]

Experimental Protocols

Synthesis of 2-Amino-4,6-dichlorophenol

The most common synthesis route involves the reduction of 2,4-dichloro-6-nitrophenol.[4][5][6]
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Protocol: Reduction using Sodium Bisulfite[6][9]

e Suspend 2,4-dichloro-6-nitrophenol (60.0 g, 288 mmol) in a mixture of ethanol (250 mL) and
water (250 mL).

e Add sodium bisulfite (251 g, 1.44 mol) to the suspension in batches.

« Stir the reaction mixture at 65 °C for 4 hours.

» After the reaction is complete, concentrate the mixture under vacuum.

» Dilute the concentrated residue with saturated aqueous sodium bicarbonate (500 mL).

o Extract the product with ethyl acetate (4 x 200 mL).

e Wash the combined organic layers with brine and dry over anhydrous magnesium sulfate.

« Filter the solution and concentrate it in a vacuum to yield the crude product.

. . Sodium Bisulfite (NaHSOs)
(2,4-d|chloro-6-n|trophenoD ( Ethanol/Water )

Add

Stir at 65°C for 4h

Yields

Y
(Z-Amino-4,6-dich|orophenoD
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Caption: Synthesis of 2-Amino-4,6-dichlorophenol via reduction.

Purification

The crude product from the synthesis can be purified using column chromatography followed
by washing and crystallization.[6][9]

Protocol: Purification by Column Chromatography and Crystallization[6][9]

Purify the crude residue from the synthesis using silica gel column chromatography.

Elute the column with a gradient mixture of 0-50% ethyl acetate in hexane.

Collect the target fractions and concentrate them under vacuum to yield a solid product.

Wash the resulting solid with hexane to obtain the final purified 2-Amino-4,6-
dichlorophenol.

Further purification can be achieved by crystallization from carbon disulfide or benzene.[5][9]
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Caption: Workflow for the purification of 2-Amino-4,6-dichlorophenol.

Role as a Chemical Intermediate

The structural features of 2-Amino-4,6-dichlorophenol make it a key building block in organic
synthesis.[4] Its reactivity allows for various chemical modifications, making it an essential
intermediate in the manufacturing of more complex molecules.[1]
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Caption: Role as an intermediate in chemical manufacturing.[1][6][9]

Safety and Handling

2-Amino-4,6-dichlorophenol is classified as toxic if swallowed and is a local irritant,
potentially causing irritation to the skin, eyes, and mucous membranes.[3][10] It should be
stored in a dry, dark place at room temperature.[9] For spills, it is recommended to isolate the
area and use appropriate personal protective equipment.[3][10] Fires involving this material can
be managed with dry chemical, carbon dioxide, or Halon extinguishers.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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